Cas no 1805290-59-8 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805290-59-8
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4806582
• Update Time: 2025-10-10

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-1-4-3-17-5(2-16)6(8(11)12)7(4)9(13,14)15/h3,8H,1H2
• InChI Key： AYVYJGXPYDJARR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C#N)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805290-59-8, commonly referred to as 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a variety of functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and a trifluoromethyl group. These substituents not only influence the chemical properties of the molecule but also play a crucial role in its potential applications.

Recent studies have highlighted the importance of fluorinated compounds like this one in various industries. The presence of multiple fluorine atoms in the structure significantly enhances the molecule's stability, lipophilicity, and bioavailability. For instance, the trifluoromethyl group is known to impart strong electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. Similarly, the difluoromethyl group contributes to the molecule's overall hydrophobicity, making it suitable for applications in drug design and agrochemicals.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex aromatic systems with multiple substituents.

In terms of applications, 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has shown promise in several areas. In the pharmaceutical industry, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various diseases. For example, its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

Additionally, this compound has found utility in agrochemicals due to its insecticidal and fungicidal properties. The chloromethyl group contributes to its pesticidal activity by enhancing its ability to disrupt essential biochemical pathways in pests and pathogens. Recent studies have demonstrated that this compound exhibits potent activity against a wide range of agricultural pests without causing significant harm to non-target organisms.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like the cyano group and trifluoromethyl group facilitates charge transport within molecular systems, which is critical for achieving high performance in electronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity under various conditions. These computational tools have also been instrumental in designing analogs with improved properties for specific applications.

In conclusion, 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805290-59-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.